Cas no 433315-09-4 (2-({4-[(4-ethoxyanilino)sulfonyl]anilino}carbonyl)benzoic acid)

• Product Name: 2-({4-[(4-ethoxyanilino)sulfonyl]anilino}carbonyl)benzoic acid
• CAS No: 433315-09-4
• MF: C₂₂H₂₀N₂O₆S
• MW: 440.469004631042
• MDL: MFCD02858657
• CID: 4786251
• Update Time: 2025-11-01

2-({4-[(4-ethoxyanilino)sulfonyl]anilino}carbonyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-({4-[(4-ethoxyanilino)sulfonyl]anilino}carbonyl)benzoic acid
• 2-({4-[(4-ethoxyphenyl)sulfamoyl]phenyl}carbamoyl)benzoic acid
• Benzoic acid, 2-[[[4-[[(4-ethoxyphenyl)amino]sulfonyl]phenyl]amino]carbonyl]-

• MDL： MFCD02858657
• Inchi： 1S/C22H20N2O6S/c1-2-30-17-11-7-16(8-12-17)24-31(28,29)18-13-9-15(10-14-18)23-21(25)19-5-3-4-6-20(19)22(26)27/h3-14,24H,2H2,1H3,(H,23,25)(H,26,27)
• InChI Key： QJNBLRYJUOLEHU-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=CC=C1C(NC1=CC=C(S(NC2=CC=C(OCC)C=C2)(=O)=O)C=C1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 2-({4-[(4-ethoxyanilino)sulfonyl]anilino}carbonyl)benzoic acid

Introduction to 2-({4-[(4-ethoxyanilino)sulfonyl]anilino}carbonyl)benzoic acid (CAS No. 433315-09-4) and Its Emerging Applications in Chemical Biology

2-({4-[(4-ethoxyanilino)sulfonyl]anilino}carbonyl)benzoic acid, identified by its CAS number 433315-09-4, is a sophisticated organic compound that has garnered significant attention in the field of chemical biology due to its unique structural features and potential biological activities. This compound belongs to a class of molecules characterized by a benzoic acid core functionalized with multiple aromatic and heteroaromatic substituents, which contribute to its distinct chemical properties and biological relevance.

The molecular structure of 2-({4-[(4-ethoxyanilino)sulfonyl]anilino}carbonyl)benzoic acid comprises a central benzoic acid moiety linked to a sulfonyl group, which is further connected to an anilino group. This arrangement creates a highly polar and electronically rich molecule, making it an attractive candidate for various biochemical interactions. The presence of the ethoxy group in the anilino moiety enhances solubility in polar solvents, facilitating its use in solution-based assays and biochemical studies.

Recent research has highlighted the potential of this compound as a tool in drug discovery and molecular biology. Its structural motifs are reminiscent of known bioactive scaffolds, suggesting that it may exhibit inhibitory effects on certain enzymes or receptors. For instance, the sulfonyl group is frequently found in pharmacologically active compounds due to its ability to modulate protein-protein interactions or enzyme kinetics. The 4-ethoxyanilino moiety, in particular, has been explored in the development of kinase inhibitors, where it often serves as a key pharmacophore.

In the context of current scientific advancements, 2-({4-[(4-ethoxyanilino)sulfonyl]anilino}carbonyl)benzoic acid has been investigated for its role in modulating cellular signaling pathways. Studies have demonstrated that structurally similar compounds can interfere with the activity of targets such as tyrosine kinases, which are implicated in cancer progression and inflammatory diseases. The benzoic acid core itself is known for its antimicrobial and anti-inflammatory properties, further supporting the compound's therapeutic potential.

The synthesis of 2-({4-[(4-ethoxyanilino)sulfonyl]anilino}carbonyl)benzoic acid presents a challenge due to the complexity of its architecture. Multi-step organic synthesis is typically employed, involving reactions such as sulfonylation, condensation, and functional group transformations. Advanced techniques like palladium-catalyzed cross-coupling reactions have been utilized to construct the aromatic rings and link them efficiently. The precision required in these synthetic steps underscores the compound's significance in high-value chemical research.

From a computational chemistry perspective, virtual screening methods have been applied to evaluate the binding affinity of 2-({4-[(4-ethoxyanilino)sulfonyl]anilino}carbonyl)benzoic acid to biological targets. Molecular docking simulations have revealed promising interactions with proteins involved in metabolic pathways and disease mechanisms. These computational studies not only accelerate the identification of lead compounds but also provide insights into their mechanism of action, guiding experimental validation efforts.

The compound's physicochemical properties make it suitable for various applications in biochemical assays. Its solubility profile allows for easy incorporation into high-throughput screening (HTS) platforms, enabling rapid testing against large libraries of biological targets. Additionally, its stability under different conditions ensures reliable results in experimental settings, making it a valuable asset for researchers studying enzyme inhibition or receptor binding.

Future directions in research may explore derivatization strategies to enhance the potency or selectivity of 2-({4-[(4-ethoxyanilino)sulfonyl]anilino}carbonyl)benzoic acid. By modifying substituents such as the ethoxy group or introducing additional functional groups, chemists can fine-tune its biological activity. Such modifications could lead to novel therapeutic agents targeting specific disease pathways with minimal side effects.

The broader implications of this research extend beyond academic curiosity. The development of new chemical entities like 2-({4-[(4-ethoxyanilino)sulfonyl]anilino}carbonyl)benzoic acid contributes to the growing arsenal of tools available for understanding complex biological systems. As our knowledge of molecular interactions deepens, compounds like this one will play an increasingly critical role in drug discovery and precision medicine.